Cas no 73069-28-0 (Praeruptorin B)

Praeruptorin B structure
Praeruptorin B structure
Product Name:Praeruptorin B
CAS No:73069-28-0
MF:C24H26O7
MW:426.459047794342
MDL:MFCD09839133
CID:837274
PubChem ID:6450453
Update Time:2025-04-19

Praeruptorin B Chemical and Physical Properties

Names and Identifiers

    • (+)-Anomalin
    • Paeruptorin B
    • [8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
    • Praeruptorin B
    • Praeruptorin D
    • (-)-cis-(3S,4S)-3,4-diangeloxylkhellactone
    • (-)-praeruptorin B
    • Anomalin
    • HMS2270D13
    • (+)-Praeruptorin B
    • (2Z,2'Z)-2-Methyl-2-butenoic acid (9S,10S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9,10-diyl ester
    • [(9S,10S)-8,8-Dimethyl-9-(2-methylbut-2-enoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-me
    • MLS000877023
    • MEGxp0_000156
    • REGID_for_CID_6450453
    • SMR000440614
    • ACon1_000236
    • BRD-A03149444-001-01-1
    • CCRIS 5447
    • 73069-28-0
    • CHEMBL1468714
    • FT-0776160
    • (2Z,2'Z)-(9S,10S)-8,8-Dimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromene-9,10-diyl bis(2-methylbut-2-enoate)
    • FT-0699023
    • [8,8-dimethyl-9-(2-methylbut-2-enoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-methylbut-2-enoate
    • 4970-26-7
    • [(9S,10S)-8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
    • AKOS030242907
    • [(9S,10S)-8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate
    • PraeruptorinD
    • AKOS015916560
    • (+)-Pareruptorin B
    • dl-Anomalin
    • s9392
    • Q-100803
    • (9S,10S)-8,8-Dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromene-9,10-diyl (2Z,2'Z)-bis(2-methylbut-2-enoate)
    • CCG-268959
    • E80827
    • 73069-26-8
    • CCG-268960
    • CS-0007122
    • HY-N0082
    • AKOS037515272
    • MDL: MFCD09839133
    • Inchi: 1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-/t20-,21-/m0/s1
    • InChI Key: PNTWXEIQXBRCPS-UWOGZXHISA-N
    • SMILES: O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(/C(=C\C)/C)=O

Computed Properties

  • Exact Mass: 426.16800
  • Monoisotopic Mass: 426.16785316 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 835
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 426.5
  • XLogP3: 4.3
  • Topological Polar Surface Area: 88.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.24
  • Melting Point: 175-176 ºC
  • Boiling Point: 524.8±50.0 °C at 760 mmHg
  • Flash Point: 225.5±30.2 °C
  • PSA: 92.04000
  • LogP: 4.39250
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Praeruptorin B Security Information

Praeruptorin B Pricemore >>

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